Cas no 1283720-15-9 (tert-butyl 2-(trifluoroacetyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(trifluoroacetyl)piperidine-1-carboxylate
• CAS No: 1283720-15-9
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• CID: 5197810
• PubChem ID: 138989205
• Update Time: 2023-11-24

tert-butyl 2-(trifluoroacetyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(2,2,2-trifluoroacetyl)piperidine-1-carboxylate
• tert-butyl 2-(trifluoroacetyl)piperidine-1-carboxylate
• starbld0011524
• 1-Piperidinecarboxylic acid, 2-(2,2,2-trifluoroacetyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18F3NO3/c1-11(2,3)19-10(18)16-7-5-4-6-8(16)9(17)12(13,14)15/h8H,4-7H2,1-3H3
• InChI Key： CRQIPQULLHTBII-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCCN1C(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.9
• Topological Polar Surface Area: 46.6